Cas no 2034444-12-5 (3-methyl-6-{[1-(5-methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]oxy}pyridazine)

• Product Name: 3-methyl-6-{[1-(5-methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]oxy}pyridazine
• CAS No: 2034444-12-5
• MF: C₁₄H₁₆N₄O₃
• MW: 288.301842689514
• CID: 5351811
• Update Time: 2025-10-29

3-methyl-6-{[1-(5-methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]oxy}pyridazine Chemical and Physical Properties

Names and Identifiers

• (5-methylisoxazol-3-yl)(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)methanone
• (5-methyl-1,2-oxazol-3-yl)-[3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl]methanone
• 3-methyl-6-{[1-(5-methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]oxy}pyridazine

• Inchi： 1S/C14H16N4O3/c1-9-3-4-13(16-15-9)20-11-5-6-18(8-11)14(19)12-7-10(2)21-17-12/h3-4,7,11H,5-6,8H2,1-2H3
• InChI Key： CELSGQALIIRWTK-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C)N=N1)C1CN(C(C2C=C(C)ON=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 1.1
• Topological Polar Surface Area: 81.4

Additional information on 3-methyl-6-{[1-(5-methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]oxy}pyridazine

Comprehensive Overview of 3-methyl-6-{[1-(5-methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]oxy}pyridazine (CAS No. 2034444-12-5)

The compound 3-methyl-6-{[1-(5-methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]oxy}pyridazine, identified by its CAS No. 2034444-12-5, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its intricate structure combines a pyridazine core with a pyrrolidine moiety linked via an ether bond, further functionalized by a 5-methyl-1,2-oxazole-3-carbonyl group. This unique architecture has garnered attention for its potential bioactivity, particularly in modulating enzyme targets and receptor interactions.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in drug discovery and precision agriculture. Researchers are increasingly exploring molecules like 3-methyl-6-{[1-(5-methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]oxy}pyridazine due to their ability to interact with biological systems at multiple levels. The presence of both oxazole and pyridazine rings in this compound suggests potential applications in developing kinase inhibitors or antimicrobial agents, aligning with current trends in combating antibiotic resistance.

The synthesis of CAS No. 2034444-12-5 typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and nucleophilic substitution. These methods reflect the growing importance of green chemistry principles in modern synthetic approaches, a topic frequently searched in academic and industrial circles. The compound's logP and hydrogen bonding capacity, calculated through computational models, indicate favorable pharmacokinetic properties - a crucial consideration for pharmaceutical developers addressing bioavailability challenges.

Analytical characterization of this compound employs advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, which are among the most searched analytical methods by chemistry professionals. The 1,2-oxazole fragment in particular demonstrates characteristic fragmentation patterns in mass spectra, serving as a diagnostic marker for quality control. These analytical aspects are critical for researchers investigating structure-activity relationships (SAR) in medicinal chemistry projects.

From a commercial perspective, 3-methyl-6-{[1-(5-methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]oxy}pyridazine has emerged as a valuable building block in contract research organizations (CROs). Its molecular complexity addresses the pharmaceutical industry's need for diverse chemical space exploration - a trending topic in small molecule drug development forums. The compound's stability under various pH conditions, as evidenced by forced degradation studies, makes it particularly interesting for formulation scientists working on oral dosage forms.

Environmental fate studies of similar N-containing heterocycles suggest that compounds like CAS No. 2034444-12-5 may exhibit moderate biodegradability, a property increasingly scrutinized under green chemistry regulations. This aligns with growing environmental concerns and the rise of ESG (Environmental, Social, and Governance) criteria in chemical manufacturing - topics generating substantial search traffic among sustainability professionals.

In computational chemistry, the molecular docking potential of this compound against various protein targets has become a subject of investigation, coinciding with the pharmaceutical industry's emphasis on in silico drug design. The pyrrolidine-oxazole segment appears to contribute significantly to binding affinity, particularly in enzymes featuring shallow binding pockets. These computational insights are valuable for researchers exploring fragment-based drug discovery, a methodology frequently queried in scientific literature databases.

The patent landscape surrounding pyridazine derivatives has expanded considerably, with 2034444-12-5 appearing in several applications related to metabolic disorder treatments. This reflects broader industry trends toward addressing type 2 diabetes and obesity - health conditions generating substantial public and scientific interest. The compound's potential to modulate GPCRs (G-protein coupled receptors) makes it particularly relevant to current pharmacological research directions.

Quality control protocols for 3-methyl-6-{[1-(5-methyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]oxy}pyridazine emphasize the importance of controlling genotoxic impurities, a regulatory focus area that frequently appears in quality assurance searches. The development of sensitive HPLC methods for impurity profiling has become essential for manufacturers supplying this compound to the pharmaceutical development pipeline.

As research continues, the scientific community remains particularly interested in the metabolic stability of such complex heterocycles, with many researchers investigating their cytochrome P450 interaction profiles. These studies are crucial for predicting drug-drug interactions - a persistent concern in clinical pharmacology and a common search term among healthcare professionals.